Trimethoxymethane Trimethoxymethane Trimethyl orthoformate is an effective solvent for thallium(III) nitrate-mediated oxidations. It undergoes acid catalyzed reaction with 6-(N-D-ribitylanilino) uracils to form 8-demethyl-8-hydroxy-5-deazariboflavins.
Trimethyl orthoformate is a commonly used reagent in organic synthesis for the preparation of useful building blocks. It is also used to introduce the protecting group for aldehydes by the preparation of acetals. Acetals can be deprotected back to the aldehyde by using acid catalysts.

Brand Name: Vulcanchem
CAS No.: 149-73-5
VCID: VC20857671
InChI: InChI=1S/C4H10O3/c1-5-4(6-2)7-3/h4H,1-3H3
SMILES: COC(OC)OC
Molecular Formula: C4H10O3
Molecular Weight: 106.12 g/mol

Trimethoxymethane

CAS No.: 149-73-5

Cat. No.: VC20857671

Molecular Formula: C4H10O3

Molecular Weight: 106.12 g/mol

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Trimethoxymethane - 149-73-5

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Description Trimethyl orthoformate is an effective solvent for thallium(III) nitrate-mediated oxidations. It undergoes acid catalyzed reaction with 6-(N-D-ribitylanilino) uracils to form 8-demethyl-8-hydroxy-5-deazariboflavins.
Trimethyl orthoformate is a commonly used reagent in organic synthesis for the preparation of useful building blocks. It is also used to introduce the protecting group for aldehydes by the preparation of acetals. Acetals can be deprotected back to the aldehyde by using acid catalysts.

CAS No. 149-73-5
Molecular Formula C4H10O3
Molecular Weight 106.12 g/mol
IUPAC Name trimethoxymethane
Standard InChI InChI=1S/C4H10O3/c1-5-4(6-2)7-3/h4H,1-3H3
Standard InChI Key PYOKUURKVVELLB-UHFFFAOYSA-N
SMILES COC(OC)OC
Canonical SMILES COC(OC)OC
Boiling Point 104.0 °C
100.6 °C @ 760 MM HG
Colorform COLORLESS LIQUID

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